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Compound of Interest

Compound Name:
3-(Ethylamino)-3-oxopropanoic

acid

Cat. No.: B2607398 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the currently available scientific and

technical information for 3-(Ethylamino)-3-oxopropanoic acid (also known as N-

ethylmalonamic acid). Despite extensive literature searches, it is important to note that detailed

experimental data and biological studies on this specific compound are exceptionally limited in

the public domain. This document summarizes the available chemical information and clearly

delineates the current gaps in the scientific literature.

Chemical Identity and Properties
3-(Ethylamino)-3-oxopropanoic acid is a dicarboxylic acid monoamide. It is structurally

related to malonic acid, with one of the carboxylic acid groups converted to an N-ethylamide.

Table 1: Chemical and Physical Properties of 3-(Ethylamino)-3-oxopropanoic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2607398?utm_src=pdf-interest
https://www.benchchem.com/product/b2607398?utm_src=pdf-body
https://www.benchchem.com/product/b2607398?utm_src=pdf-body
https://www.benchchem.com/product/b2607398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2607398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name
3-(Ethylamino)-3-oxopropanoic

acid
N/A

Synonyms N-Ethylmalonamic acid N/A

CAS Number 773098-59-2 N/A

Molecular Formula C₅H₉NO₃ N/A

Molecular Weight 131.13 g/mol N/A

Appearance
White to off-white solid

(presumed)
N/A

Melting Point Not reported N/A

Boiling Point Not reported N/A

Solubility Not reported N/A

Synthesis and Manufacturing
Detailed, peer-reviewed experimental protocols for the specific synthesis of 3-(Ethylamino)-3-
oxopropanoic acid have not been identified in the current scientific literature. However, based

on general principles of organic chemistry and known reactions for the synthesis of related N-

alkyl malonamic acids, a plausible synthetic route can be proposed.

Hypothetical Synthesis Pathway
A common method for the preparation of malonamic acids involves the reaction of a malonic

acid derivative with a primary amine. One potential pathway for the synthesis of 3-
(Ethylamino)-3-oxopropanoic acid could involve the reaction of diethyl malonate with

ethylamine, followed by selective hydrolysis of one of the ester groups.

It is crucial to emphasize that the following is a generalized and hypothetical protocol and has

not been experimentally validated for this specific compound.

Step 1: Amidation of Diethyl Malonate Diethyl malonate would be reacted with ethylamine in a

suitable solvent. This reaction would likely require elevated temperatures to proceed at a
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reasonable rate and would yield a mixture of the desired N-ethylmalonamic acid ethyl ester and

the corresponding diamide.

Step 2: Selective Saponification The resulting ester could then be selectively hydrolyzed to the

carboxylic acid using a stoichiometric amount of a base, such as sodium hydroxide or

potassium hydroxide, in an aqueous or alcoholic solution. Careful control of the reaction

conditions (temperature, reaction time, and amount of base) would be necessary to favor the

hydrolysis of the ester over the amide bond.

Step 3: Acidification and Isolation Acidification of the reaction mixture with a mineral acid (e.g.,

HCl) would protonate the carboxylate to yield 3-(Ethylamino)-3-oxopropanoic acid, which

could then be isolated by extraction and purified by recrystallization.

Below is a logical workflow diagram for this hypothetical synthesis.
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Hypothetical Synthesis Workflow

Start Materials:
Diethyl Malonate & Ethylamine

Amidation Reaction
(e.g., Reflux in Ethanol)

Intermediate Product:
N-Ethylmalonamic acid ethyl ester

Selective Saponification
(e.g., 1 eq. NaOH, aq. Ethanol)

Intermediate Salt:
Sodium 3-(ethylamino)-3-oxopropanoate

Acidification
(e.g., aq. HCl)

Purification
(Extraction & Recrystallization)

Final Product:
3-(Ethylamino)-3-oxopropanoic acid

Click to download full resolution via product page

A potential, unverified synthesis workflow for 3-(Ethylamino)-3-oxopropanoic acid.
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Biological Activity and Mechanism of Action
There is currently no available information in peer-reviewed scientific literature regarding the

biological activity, pharmacological properties, or mechanism of action of 3-(Ethylamino)-3-
oxopropanoic acid. Studies on its potential as a therapeutic agent, its interaction with

biological targets, or its metabolic fate have not been reported.

Involvement in Signaling Pathways
Due to the lack of research on its biological activity, 3-(Ethylamino)-3-oxopropanoic acid has

not been implicated in any known signaling pathways. Consequently, no diagrams of signaling

pathways involving this compound can be generated at this time.

Experimental Data and Protocols
A thorough search of scientific databases has not yielded any publications containing

quantitative data or detailed experimental protocols for studies involving 3-(Ethylamino)-3-
oxopropanoic acid. As such, no tables of quantitative data or detailed methodologies can be

provided.

Conclusion and Future Directions
3-(Ethylamino)-3-oxopropanoic acid is a chemically defined compound that is commercially

available for research purposes. However, there is a significant void in the scientific literature

concerning its synthesis, physical and chemical properties, biological activity, and potential

applications.

For researchers, scientists, and drug development professionals interested in this molecule, the

following areas represent unexplored avenues of investigation:

Development and optimization of a reliable synthetic protocol.

Thorough characterization of its physicochemical properties.

Screening for biological activity across a range of in vitro and in vivo models.

Investigation into its metabolic stability and potential metabolites.
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Exploration of its potential as a building block in medicinal chemistry for the synthesis of

more complex molecules.

This document will be updated as new information becomes available in the peer-reviewed

scientific literature.

To cite this document: BenchChem. [3-(Ethylamino)-3-oxopropanoic Acid: A Review of
Available Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2607398#comprehensive-literature-review-of-3-
ethylamino-3-oxopropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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